Cas no 2228508-20-9 (tert-butyl 3-(hydrazinylmethyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(hydrazinylmethyl)morpholine-4-carboxylate
• CAS No: 2228508-20-9
• MF: C₁₀H₂₁N₃O₃
• MW: 231.29204249382
• CID: 6599494
• PubChem ID: 165622235
• Update Time: 2025-10-29

tert-butyl 3-(hydrazinylmethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(hydrazinylmethyl)morpholine-4-carboxylate
• EN300-1901296
• 2228508-20-9

• Inchi： 1S/C10H21N3O3/c1-10(2,3)16-9(14)13-4-5-15-7-8(13)6-12-11/h8,12H,4-7,11H2,1-3H3
• InChI Key： UJGXVLOQUMPRDV-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(CNN)C1

Computed Properties

• Exact Mass: 231.15829154g/mol
• Monoisotopic Mass: 231.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 76.8Ų

Additional information on tert-butyl 3-(hydrazinylmethyl)morpholine-4-carboxylate

Comprehensive Guide to tert-butyl 3-(hydrazinylmethyl)morpholine-4-carboxylate (CAS No. 2228508-20-9)

tert-butyl 3-(hydrazinylmethyl)morpholine-4-carboxylate (CAS No. 2228508-20-9) is a specialized morpholine derivative with significant applications in pharmaceutical and organic synthesis. This compound features a unique combination of hydrazine and tert-butyl carboxylate functional groups, making it a versatile intermediate for drug discovery and fine chemical production. Researchers and industry professionals are increasingly interested in this compound due to its potential in designing bioactive molecules and small-molecule inhibitors.

The molecular structure of tert-butyl 3-(hydrazinylmethyl)morpholine-4-carboxylate includes a morpholine ring substituted with a hydrazinylmethyl group at the 3-position and a tert-butoxycarbonyl (Boc) protecting group at the 4-position. This structural arrangement provides excellent stability while allowing selective deprotection for further functionalization. The Boc group is particularly valuable in peptide synthesis and medicinal chemistry, as it can be removed under mild acidic conditions without affecting other sensitive functional groups.

In pharmaceutical research, CAS 2228508-20-9 serves as a key building block for developing targeted therapies and enzyme inhibitors. Recent studies highlight its utility in creating compounds with potential anti-inflammatory and neuroprotective properties. The hydrazine moiety enables conjugation with various carbonyl compounds, facilitating the synthesis of hydrazone derivatives with diverse biological activities. This aligns with current trends in personalized medicine and drug repurposing, where researchers seek novel chemical entities to address unmet medical needs.

The synthetic versatility of tert-butyl 3-(hydrazinylmethyl)morpholine-4-carboxylate makes it valuable for high-throughput screening and combinatorial chemistry. Pharmaceutical companies frequently utilize this compound to generate structure-activity relationship (SAR) libraries for lead optimization. Its compatibility with modern click chemistry techniques further enhances its utility in bioconjugation applications, particularly in developing targeted drug delivery systems and diagnostic probes.

From a chemical perspective, 2228508-20-9 exhibits excellent solubility in common organic solvents such as dichloromethane, dimethylformamide (DMF), and tetrahydrofuran (THF). This property facilitates its use in various organic transformations, including nucleophilic substitutions, reductive aminations, and cross-coupling reactions. The compound's stability under inert atmospheres and moderate temperatures makes it suitable for multistep syntheses and scale-up processes in industrial settings.

Recent advancements in green chemistry have prompted investigations into more sustainable methods for producing tert-butyl 3-(hydrazinylmethyl)morpholine-4-carboxylate. Researchers are exploring catalytic processes and biocatalytic approaches to reduce the environmental impact of its synthesis. These developments respond to growing industry demands for eco-friendly synthetic routes and reduced waste generation, aligning with global sustainability initiatives in chemical manufacturing.

Quality control of CAS 2228508-20-9 typically involves advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets rigorous purity standards required for pharmaceutical applications. The availability of certified reference materials and analytical standards for this compound supports its reliable use in GMP-compliant production environments.

The market for morpholine derivatives like tert-butyl 3-(hydrazinylmethyl)morpholine-4-carboxylate continues to expand, driven by increasing R&D investments in orphan drugs and rare disease treatments. Custom synthesis providers and contract research organizations (CROs) frequently list this compound in their catalogs, catering to the growing demand from biotech startups and academic research groups. Its commercial availability in various quantities supports both small-scale research and industrial-scale production needs.

For researchers working with 2228508-20-9, proper handling includes storage under inert atmosphere at low temperatures to maintain stability. While not classified as hazardous, standard laboratory safety protocols should be followed when handling this chemical. The compound's material safety data sheet (MSDS) provides detailed information about its physical properties, stability, and recommended handling procedures.

Future research directions for tert-butyl 3-(hydrazinylmethyl)morpholine-4-carboxylate may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's bifunctional nature makes it an attractive candidate for developing heterobifunctional linkers in these emerging therapeutic modalities. As the pharmaceutical industry continues to embrace innovative drug modalities, the importance of versatile building blocks like this morpholine derivative will likely grow.